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Compound of Interest

Compound Name: 4-Chloropentanoyl chloride

Cat. No.: B105391

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling protocols for 4-
chloropentanoyl chloride. Due to the limited availability of specific experimental data for this
compound, this document combines known information with established safety procedures for
the broader class of acyl chlorides, which share similar reactivity and hazards. This approach
ensures a comprehensive and cautious framework for laboratory personnel.

Chemical and Physical Properties

Quantitative data for 4-chloropentanoyl chloride is primarily based on predicted values. The
following table summarizes its key physical and chemical properties.
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Property Value Source
Molecular Formula C5H8CI20 [1112][3]
Molecular Weight 155.02 g/mol [11[2][3]
Appearance Colorless to yellow liquid )

(general for acyl chlorides)

Boiling Point (Predicted)

186.7 £+ 13.0 °C

[5]

Density (Predicted)

1.180 + 0.06 g/cm?3

[5]

Flash Point

No data available

Vapor Pressure (Predicted)

Data not readily available;
expected to be low but vapors

can be hazardous.

[6]7]

Solubility

Reacts violently with water.
Soluble in organic solvents like

chloroform and ethyl acetate.

[5]

Hazard Identification and GHS Classification

4-Chloropentanoyl chloride is classified as a hazardous substance. The primary hazards are

associated with its corrosive nature and acute toxicity.

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[1]
) ] o H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage.[1]

Signal Word: Danger|[1]

Toxicological Data

Specific LD50 and LC50 values for 4-chloropentanoyl chloride are not available in the

reviewed literature. The GHS classification of Acute Toxicity, Oral (Category 4) indicates that it
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is harmful if ingested.[1] The primary toxicological concern stems from its high reactivity and
corrosivity. Inhalation of vapors or direct contact with the liquid can cause severe irritation and
burns to the respiratory tract, eyes, and skin.[8][9]

Personal Protective Equipment (PPE)

Due to the corrosive and water-reactive nature of 4-chloropentanoyl chloride, a stringent
PPE protocol is mandatory. The following diagram outlines the recommended PPE selection
process.

Handiing 4-Chloropentanoyl Chioride

Work in a certified chemical fume hood.

Body Protection

Chemical splash goggles (ANSI Z87.1 compliant)

Butyl rubber gloves are recommended for acyl chlorides.

Flame-resistant lab coat, fully buttoned.

f sssssss sk imn atmatve for shorterm use & aaaaaaaaaaaaaaaa
tant apron.

Face shield (in addition to goggles)

Air-purifying respirator with an organic vapor/acid gas cartridge may be required for higher concentrations o inadequate ventilation

Nitrle gloves may offer limited protection for incidental contact. Double gloving is advised.

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling 4-chloropentanoyl
chloride.

Glove Selection: Butyl rubber gloves are generally recommended for handling acyl chlorides
due to their resistance to a wide range of corrosive chemicals.[10][11] Nitrile gloves may
provide limited protection against splashes, but breakthrough times can be short.[12][13][14] It
is crucial to consult the glove manufacturer's chemical resistance guide for specific
breakthrough times and to inspect gloves for any signs of degradation before use.

Respiratory Protection: Work should always be conducted in a properly functioning chemical
fume hood.[15] If there is a risk of exceeding exposure limits, a NIOSH-approved air-purifying
respirator with cartridges suitable for organic vapors and acid gases should be used.[16][17]
[18][19]

Experimental Protocols: Safe Handling and Use
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The following is a general protocol for handling 4-chloropentanoyl chloride in a laboratory

setting, adapted from standard procedures for acyl chlorides.

5.1. General Handling Workflow

A 4

Don appropriate PPE

A

Ensure fume hood is operational

A/

Gather all necessary dry glassware and reagents

Dispense 4-chloropentanoy! chloride under inert atmosphere if necessary

A

Perform reaction, maintaining temperature control

A 4

Carefully quench reaction and any residual acyl chloride

Decontaminate glassware with an appropriate solvent before washing

A/

Dispose of waste in designated hazardous waste containers

A 4

Remove PPE in the correct order
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Caption: General workflow for the safe handling of 4-chloropentanoyl chloride in a laboratory.
5.2. Example Protocol: Amide Synthesis

This protocol outlines the general steps for the synthesis of an amide from 4-chloropentanoyl
chloride and a primary or secondary amine.

Materials:

e 4-Chloropentanoyl chloride

e Amine (primary or secondary)

¢ Anhydrous aprotic solvent (e.g., dichloromethane, THF)

o Tertiary amine base (e.g., triethylamine, pyridine)

e Dry glassware (round-bottom flask, addition funnel, condenser)
e Stirring apparatus

e Inert atmosphere setup (e.g., nitrogen or argon line)
Procedure:

o Set up the reaction apparatus in a chemical fume hood. Ensure all glassware is thoroughly
dried.

» Dissolve the amine and the tertiary amine base in the anhydrous solvent in the round-bottom
flask under an inert atmosphere.

e Cool the mixture in an ice bath.

» Slowly add a solution of 4-chloropentanoyl chloride in the same anhydrous solvent to the
stirred amine solution via the addition funnel.

» Control the rate of addition to maintain a low reaction temperature and prevent excessive
fuming.
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 After the addition is complete, allow the reaction to stir at room temperature until completion
(monitor by TLC or other appropriate method).

o Carefully quench the reaction by the slow addition of water or a saturated aqueous solution
of a weak base.

e Proceed with standard workup and purification procedures.
Emergency Procedures
6.1. Spill Response

The following diagram illustrates the logical steps for responding to a spill of 4-
chloropentanoyl chloride.
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Spill of 4-Chloropentanoyl Chloride

Evacuate immediate area and alert others

Assess the spill size and risk

Contained and manageable \ Uncontained or large volume

Small Spill Large Spill

/

Don appropriate PPE (including respirator) Contact Emergency Services / EHS

:

Cover with a dry, inert absorbent material (e.g., sand, vermiculite)

:

Collect absorbed material into a sealed container for hazardous waste

:

Decontaminate the area

Click to download full resolution via product page

Caption: Emergency response workflow for a 4-chloropentanoyl chloride spill.

Key Spill Response Actions:
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e Do NOT use water or combustible materials to clean up spills.[8]

o For small spills, use a dry, inert absorbent material.

o For large spills, evacuate the area and contact emergency services and the institutional

environmental health and safety (EHS) department.[20]

6.2. First Aid Measures

Immediate medical attention is required for any exposure.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,
give artificial respiration. Seek immediate
medical attention.[8][15]

Skin Contact

Immediately flush skin with plenty of water for at
least 15-20 minutes while removing
contaminated clothing and shoes. Seek

immediate medical attention.[9][21]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15-20 minutes, lifting upper and lower
eyelids occasionally. Remove contact lenses if
present and easy to do. Seek immediate

medical attention.[8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[8]

Storage and Disposal

Storage:

e Store in a cool, dry, well-ventilated area away from incompatible materials such as water,

alcohols, bases, and oxidizing agents.[15]
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» Keep containers tightly closed and store under an inert atmosphere if possible.[15]
» Store in a designated corrosives cabinet.
Disposal:

» Dispose of waste 4-chloropentanoyl chloride and contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.[15]

e Do not dispose of down the drain.

This guide is intended to provide a framework for the safe handling of 4-chloropentanoyl
chloride. It is imperative that all users consult the Safety Data Sheet (SDS) for this chemical
and are fully trained in the proper handling of corrosive and water-reactive materials before
commencing any work. Always perform a thorough risk assessment for any new experimental
procedure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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